Cas no 80945-76-2 (7-chloro-2-hydrazinyl-4-methyl-1,3-benzothiazole)

• Product name: 7-chloro-2-hydrazinyl-4-methyl-1,3-benzothiazole
• CAS No: 80945-76-2
• MF: C₈H₈N₃SCl
• Molecular Weight: 213.68722
• CID: 707934
• PubChem ID: 2049851

7-chloro-2-hydrazinyl-4-methyl-1,3-benzothiazole Properties

Names and Identifiers

• Benzothiazole,7-chloro-2-hydrazinyl-4-methyl-
• 2(3H)-Benzothiazolone,7-chloro-4-methyl-,hydrazone(9CI)
• 7-chloro-2-hydrazinyl-4-methyl-1,3-benzothiazole
• F1908-0024
• (7-chloro-4-methyl-1,3-benzothiazol-2-yl)hydrazine
• BB 0246330
• AKOS002391367
• 80945-76-2
• SR-01000019055
• 7-Chloro-2-hydrazino-4-methyl-1,3-benzothiazole
• 7-Chloro-2-hydrazinyl-4-methylbenzothiazole
• Benzothiazole, 7-chloro-2-hydrazinyl-4-methyl-
• EN300-237683
• DTXSID401264231
• SR-01000019055-1
• (7-Chloro-4-methyl-benzothiazol-2-yl)-hydrazi ne
• STL553956

• Inchi： InChI=1S/C8H8ClN3S/c1-4-2-3-5(9)7-6(4)11-8(12-10)13-7/h2-3H,10H2,1H3,(H,11,12)
• InChIKey： XAIZTSNQCCWIKE-UHFFFAOYSA-N
• SMILES： CC1=C2C(=C(C=C1)Cl)SC(=N2)NN

Computed Properties

• 精确分子量: 213.01300
• 同位素质量: 213.0127461g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 4
• 重原子数量: 13
• 可旋转化学键数量: 1
• 复杂度: 192
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.9
• 拓扑分子极性表面积: 79.2Ų

Experimental Properties

• PSA: 82.41000
• LogP: 2.66590